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Compound of Interest

N-(1-cyclopropylethyl)-3-
Compound Name:
methoxyaniline

Cat. No.: B13321803

Get Quote

Executive Summary & Immediate Classification

N-(1-cyclopropylethyl)-3-methoxyaniline is a substituted aniline intermediate. While specific

Safety Data Sheet (SDS) data for this exact isomer may be limited in public repositories, its
structural homology to 3-methoxyaniline (m-anisidine) and N-alkyl anilines mandates that it be
handled as a High-Hazard Organic Toxin.

Core Disposal Directive:

* Primary Hazard: Acute Toxicity (Oral/Dermal/Inhalation) and Specific Target Organ Toxicity
(Blood/Methemoglobinemia).

¢ Waste Stream:High BTU Organic Waste (Incineration).

» Prohibition: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or mineral
acids without temperature control.

Chemical Profile & Risk Assessment
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Property Value / Classification Operational Implication
) . Basic nitrogen; potential for
Chemical Class Secondary Aniline / Aryl Ether _ _
exothermic salt formation.
Liquid (Oil) or Low-Melting High viscosity oils often adhere

Physical State ) ] ) )
Solid to glass; triple rinse required.

Rapid skin absorption due to

Toxicity Profile High (Class 6.1 equivalent) ] N
lipophilic cyclopropyl group.
) o Zero-discharge policy; all
Aquatic Toxicity Acute Category 1 )
rinsates must be collected.
) ) Combustible. Class IlIB liquid.
Flash Point >100°C (Estimated)

[1](2]

Pre-Disposal Stabilization & Segregation

Before moving waste to the central accumulation area, the generator must stabilize the material

at the bench level.

A. The "Acid Scavenger" Protocol (Scientific Rationale)

Anilines are weak bases. In reaction mixtures, they are often neutralized.

o Risk: Mixing this amine with strong oxidizers (e.g., peroxides, permanganates) can cause
rapid oxidation, evolving heat and toxic nitrogen oxide (NOx) gases.

o Stabilization: If the material is in a reactive mixture, it is often safer to convert the free base
amine into its hydrochloride salt using dilute HCI before disposal. This reduces volatility and

skin absorption risk.

o Note: Only perform this if you are a trained chemist and the waste solvent is compatible

with aqueous acid.

B. Segregation Rules
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Incompatible Class Interaction Risk Action

Keep separate.[3][4] Use
Strong Oxidizers Fire/Explosion distinct secondary

containment.

Do not commingle in "General
Acid Chlorides/Anhydrides Violent Exotherm Organic" waste streams

without quenching.

If dissolved in non-halogens

(MeOH/EtOAC), keep separate
Halogenated Solvents Regulatory Cost from DCM/Chloroform to

reduce disposal costs (unless

already mixed).

Step-by-Step Disposal Workflows
Workflow 1: Pure Chemical (Expired or Surplus)

Use this for vials of the pure substance.

« ldentification: Label the vial clearly as "Toxic Waste - N-(1-cyclopropylethyl)-3-
methoxyaniline."

e Solvent Dissolution (Preferred):
o Do not throw the full vial of neat liquid/solid into a solid waste bin.

o Dissolve the material in a compatible combustible solvent (e.g., Ethanol, Acetone) to
facilitate incineration.

o Packaging: Transfer the solution to a screw-top high-density polyethylene (HDPE) or glass
waste container.

» Labeling: Mark the container with the hazard codes: Toxic, Irritant, Combustible.

Workflow 2: Reaction Mixtures & Rinsates
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Use this for mother liquors or rotovap traps.

e pH Check: Verify the pH of the waste stream. If highly basic (pH > 10), neutralize to pH 6-8
to prevent degradation of waste containers.

o Stream Selection: Pour into the Non-Halogenated Organic Waste carboy (assuming no
DCM/CHCI3 was used).

o Triple Rinse: Rinse all glassware (flasks, funnels) with acetone three times. Collect all rinses
into the hazardous waste container.

o Why? The aquatic toxicity threshold for anilines is low. Trace residues in the sink can
violate environmental discharge permits.

Workflow 3: Contaminated Solids (Silica, Gloves, Paper)

e Bagging: Place contaminated silica gel, syringe filters, and gloves into a double-bagged clear
polyethylene hazardous waste bag (minimum 4 mil thickness).

» Sealing: Goose-neck seal the bag with tape or a zip tie.
o Labeling: Tag as "Solid Hazardous Waste - Toxic Debris."
Visualized Decision Matrices

Diagram A: Waste Stream Decision Logic

This logic gate ensures the material ends up in the correct regulatory stream (Incineration vs.
Lab Pack).
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Waste: N-(1-cyclopropylethyl)-3-methoxyaniline

Physical State?

Contaminated Solid

Liquid/Oil (Gloves/Silica)

Is it Pure/Neat? Stream C: Solid Hazardous Waste

(Lab Pack)

No (Dilute)\Yes (Neat)

Solvent Present?

Dissolve in Acetone/EtOH

Contains Halogens?
(DCM, Chloroform)

Yes No

Stream B: Halogenated Stream A: Non-Halogenated

Organic Liquid (High Temp Incin.) Organic Liquid (Incineration)

Click to download full resolution via product page

Caption: Logic flow for categorizing aniline waste to ensure compliance with RCRA and
incineration protocols.

Diagram B: Emergency Spill Response

Anilines absorb through skin and stain surfaces. Immediate containment is critical.
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2. Don PPE:
Nitrile (Double) + Goggles
+ Resp (if i

5. Decontaminate:
Scrub with weak acid
(Vinegar/Water) then Soap

3. Containment:
Surround with Absorbent Pads

. 6. Disposal:
Spill Detected All debris to Haz Waste

Click to download full resolution via product page

Caption: Emergency workflow emphasizing skin protection and neutralization during cleanup.

Regulatory & Safety References

Scientific Rationale for Classification: The handling procedures above are derived from the
"Read-Across" toxicology principle, utilizing data from the parent compound (3-methoxyaniline)
and structural analogs.

o 3-Methoxyaniline (CAS 536-90-3): Classified as Acute Tox. 3 (Oral/Dermal/lnhalation) and
Aquatic Acute 1 [1, 2].

o Methemoglobinemia Risk: Aromatic amines are known to oxidize hemoglobin to
methemoglobin, impairing oxygen transport. This necessitates the strict "No Skin Contact"
and "Fume Hood Only" mandates [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 4. echemi.com [echemi.com]

¢ 5. N-cyclopropyl-4-methoxyaniline | CLOH13NO | CID 45091019 - PubChem
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e 6. 3-METHOXYANILINE | CAS 536-90-3 [matrix-fine-chemicals.com]
o 7. Page loading... [wap.guidechem.com]

o To cite this document: BenchChem. [Operational Disposal Guide: N-(1-cyclopropylethyl)-3-
methoxyaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13321803/docs#operational-disposal-guide-n-1-
cyclopropylethyl-3-methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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